Cas no 949091-38-7 (Nor Acetildenafil)

• Product Name: Nor Acetildenafil
• CAS No: 949091-38-7
• MF: C₂₄H₃₂N₆O₃
• MW: 452.549284934998
• MDL: MFCD15071343
• CID: 1001361
• PubChem ID: 135565870
• Update Time: 2025-10-31

Nor Acetildenafil Chemical and Physical Properties

Names and Identifiers

• Nor-acetildenafil
• Nor Acetildenafil
• 5-[2-ethoxy-5-[2-(4-methylpiperazin-1-yl)acetyl]phenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ETHOXY-5-[2-(4-METHYL-(PIPERAZIN-1-YL))ACETYL]PHENYL]-1,6-DIHYDRO-1-METHYL-3-PROPYL-7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• 5-[2-Ethoxy-5-[2-(4-methyl-1-piperazinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 949091-38-7
• Nor-acetildenafil-d8
• N-DESMETHYLACETILDENAFIL
• DTXSID10652413
• HY-131101
• Q27279692
• 5-(2-Ethoxy-5-(2-(4-methyl-1-piperazinyl)acetyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• Demethylhongdenafil
• 5-{2-ethoxy-5-[2-(4-methylpiperazin-1-yl)acetyl]phenyl}-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-(2-(4-methyl-1-piperazinyl)acetyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-
• J2.582.571C
• NS00015015
• AKOS040758489
• FT-0673039
• AKOS027326583
• FT-0673038
• AS-78630
• Noracetildenafil
• H64W3NL3UV
• 5-{2-Ethoxy-5-[(4-methylpiperazin-1-yl)acetyl]phenyl}-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• CHEBI:189143
• CS-0128304
• UNII-H64W3NL3UV
• 5-[2-ethoxy-5-[2-(4-methylpiperazin-1-yl)acetyl]phenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-Ethoxy-5-[2-(4-Methyl-1-piperazinyl)acetyl]phenyl]-1,6-dihydro-1-Methyl-3-propyl-
• Nor-acetildenafill 949091-38-7
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[2-(4-methyl-1-piperazinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-
• Nor-acetildenafil Solution in Methanol, 100μg/mL
• Demethyl Acetildenafil
• SCHEMBL25013469
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[2-(4-methyl-1-piperazinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-; Noracetildenafil
• 5-{2-Ethoxy-5-[(4-methyl-1-piperazinyl)acetyl]phenyl}-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• DB-253311
• 5-{2-ETHOXY-5-[2-(4-METHYLPIPERAZIN-1-YL)ACETYL]PHENYL}-1-METHYL-3-PROPYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE

• MDL： MFCD15071343
• Inchi： 1S/C24H32N6O3/c1-5-7-18-21-22(29(4)27-18)24(32)26-23(25-21)17-14-16(8-9-20(17)33-6-2)19(31)15-30-12-10-28(3)11-13-30/h8-9,14H,5-7,10-13,15H2,1-4H3,(H,25,26,32)
• InChI Key： BEAXWKCHSPVXQB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(CN3CCN(C)CC3)=O)=CC=C2OCC)NC(=O)C2N(C)N=C(CCC)C=2N=1

Computed Properties

• Exact Mass: 452.25400
• Monoisotopic Mass: 452.25358890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 135-139°C (dec.)
• Boiling Point: 648.7±65.0 °C(Predicted)
• Solubility: 氯仿（微溶）、乙醇（微溶）、乙酸乙酯（微溶）
• PSA: 96.35000
• LogP: 1.98070
• pka: 7.40±0.10(Predicted)

Nor Acetildenafil Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Nor Acetildenafil

Professional Introduction to Compound CAS No. 949091-38-7 and Product Name: Nor Acetildenafil

The compound with the CAS number 949091-38-7 and the product name Nor Acetildenafil represents a significant area of interest in the field of pharmaceutical chemistry and biomedicine. This compound, belonging to the class of sildenafils, has garnered attention due to its structural similarity to well-known therapeutic agents while exhibiting distinct pharmacological properties. The study of such derivatives is crucial for understanding drug metabolism, efficacy, and potential therapeutic applications.

In recent years, the investigation of Nor Acetildenafil has been closely linked to advancements in molecular pharmacology. Research indicates that this compound may serve as a valuable tool in exploring the mechanisms of phosphodiesterase type 5 (PDE5) inhibition, a key target in the treatment of cardiovascular and urological disorders. The structural modification of Nor Acetildenafil compared to its parent compound, acetildenafil, offers insights into how subtle changes in chemical structure can influence biological activity and selectivity.

One of the most compelling aspects of studying Nor Acetildenafil is its potential role in developing novel therapeutic strategies. For instance, studies have suggested that this derivative might exhibit enhanced solubility or reduced toxicity, making it a promising candidate for clinical trials. The pharmacokinetic profile of Nor Acetildenafil, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been a focal point for researchers aiming to optimize drug delivery systems.

The synthesis and characterization of Nor Acetildenafil have also contributed to the broader understanding of heterocyclic chemistry. The compound’s molecular framework, featuring a nitro group and specific substitution patterns, allows for diverse chemical modifications. These modifications are not only relevant for improving pharmacological properties but also for exploring new synthetic pathways. Advances in computational chemistry have further facilitated the design of derivatives like Nor Acetildenafil, enabling researchers to predict and validate their biological activities with greater precision.

From a clinical perspective, the investigation of Nor Acetildenafil aligns with ongoing efforts to address unmet medical needs. For example, its potential applications in treating pulmonary hypertension have been explored in preclinical studies. The compound’s ability to modulate vascular tone by interacting with PDE5 enzymes suggests that it could offer benefits beyond traditional therapeutic interventions. Such findings underscore the importance of continued research into this class of compounds.

Regulatory considerations also play a significant role in the development and commercialization of Nor Acetildenafil. Compliance with Good Manufacturing Practices (GMP) and adherence to international pharmacopeial standards are essential for ensuring the safety and efficacy of pharmaceutical products derived from this compound. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in navigating these regulatory landscapes.

The future directions of research on Nor Acetildenafil are likely to include exploring its interactions with other biological targets beyond PDE5. This could involve investigating its potential effects on other enzymes or receptors that may contribute to its therapeutic profile. Additionally, the development of novel formulations that enhance the bioavailability or targeted delivery of Nor Acetildenafil remains an exciting avenue for innovation.

In conclusion, the compound CAS No. 949091-38-7 and its product name Nor Acetildenafil represent a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research aimed at developing new treatments for various medical conditions. As scientific understanding continues to evolve, so too will the applications and implications of this intriguing compound.